Cas no 1270336-65-6 (4-(1-aminobutyl)-3,5-dimethylphenol)

4-(1-aminobutyl)-3,5-dimethylphenol structure

1270336-65-6 structure

Product Name:4-(1-aminobutyl)-3,5-dimethylphenol

CAS No:1270336-65-6

MF:C₁₂H₁₉NO

MW:193.285363435745

CID:5588903

PubChem ID:55296880

Update Time:2023-11-24

4-(1-aminobutyl)-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-(1-aminobutyl)-3,5-dimethyl-
- AKOS006372147
- EN300-1276968
- 1270336-65-6
- 4-(1-aminobutyl)-3,5-dimethylphenol
- Inchi： 1S/C12H19NO/c1-4-5-11(13)12-8(2)6-10(14)7-9(12)3/h6-7,11,14H,4-5,13H2,1-3H3
- InChI Key： OZWMRVUTAFODOI-UHFFFAOYSA-N
- SMILES： C1(O)=CC(C)=C(C(N)CCC)C(C)=C1

Computed Properties

Exact Mass: 193.146664230g/mol
Monoisotopic Mass: 193.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.013±0.06 g/cm3(Predicted)
Boiling Point: 325.2±37.0 °C(Predicted)
pka: 9.77±0.36(Predicted)

4-(1-aminobutyl)-3,5-dimethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1276968-0.05g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		0.05g	$624.0	2023-06-08
Enamine	EN300-1276968-0.1g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		0.1g	$653.0	2023-06-08
Enamine	EN300-1276968-0.25g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		0.25g	$683.0	2023-06-08
Enamine	EN300-1276968-0.5g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		0.5g	$713.0	2023-06-08
Enamine	EN300-1276968-1.0g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		1g	$743.0	2023-06-08
Enamine	EN300-1276968-2.5g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		2.5g	$1454.0	2023-06-08
Enamine	EN300-1276968-5.0g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		5g	$2152.0	2023-06-08
Enamine	EN300-1276968-10.0g	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		10g	$3191.0	2023-06-08
Enamine	EN300-1276968-50mg	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		50mg	$768.0	2023-10-01
Enamine	EN300-1276968-100mg	4-(1-aminobutyl)-3,5-dimethylphenol	1270336-65-6		100mg	$804.0	2023-10-01

4-(1-aminobutyl)-3,5-dimethylphenol Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130

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